Cas no 205748-01-2 (3-Ethoxy-4-hydroxyphenylacetonitrile)

3-Ethoxy-4-hydroxyphenylacetonitrile structure

205748-01-2 structure

Product Name:3-Ethoxy-4-hydroxyphenylacetonitrile

CAS No:205748-01-2

MF:C₁₀H₁₁NO₂

MW:177.199842691422

MDL:MFCD00017659

CID:825211

PubChem ID:590922

Update Time:2025-04-19

3-Ethoxy-4-hydroxyphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Ethoxy-4-hydroxyphenylacetonitrile
- 2-(3-ethoxy-4-hydroxyphenyl)acetonitrile
- DB-045287
- CS-0299297
- 205748-01-2
- AKOS006344677
- 3-Ethoxy-4-hydroxyphenylacetonitrile,
- MFCD00017659
- DTXSID30343614
- Benzeneacetonitrile, 3-ethoxy-4-hydroxy-
- SCHEMBL6895161
- (3-Ethoxy-4-hydroxyphenyl)acetonitrile, AldrichCPR
- EN300-1842186
- MDL： MFCD00017659
- Inchi： 1S/C10H11NO2/c1-2-13-10-7-8(5-6-11)3-4-9(10)12/h3-4,7,12H,2,5H2,1H3
- InChI Key： BGCWVBVMOUDBJE-UHFFFAOYSA-N
- SMILES： O(CC)C1=C(C=CC(CC#N)=C1)O

Computed Properties

Exact Mass: 177.07900
Monoisotopic Mass: 177.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 53.2Å²

Experimental Properties

Density: 1.146
Melting Point: 92-94°C
Boiling Point: 339.8°C at 760 mmHg
Flash Point: 159.3°C
Refractive Index: 1.545
PSA: 53.25000
LogP: 1.85698

3-Ethoxy-4-hydroxyphenylacetonitrile Security Information

Hazardous Material transportation number：UN 3439
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： 26-36/37/39
Hazardous Material Identification：
HazardClass：IRRITANT, IRRITANT-HARMFUL

3-Ethoxy-4-hydroxyphenylacetonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Ethoxy-4-hydroxyphenylacetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	002540-5g	3-Ethoxy-4-hydroxyphenylacetonitrile	205748-01-2	98%	5g	1299CNY	2021-05-08
Fluorochem	138300-10g	3-Ethoxy-4-hydroxyphenylacetonitrile	205748-01-2	98%	10g	￡106.00	2022-02-28
Fluorochem	138300-50g	3-Ethoxy-4-hydroxyphenylacetonitrile	205748-01-2	98%	50g	￡437.00	2022-02-28
Alichem	A019113885-100g	2-(3-Ethoxy-4-hydroxyphenyl)acetonitrile	205748-01-2	95%	100g	$550.14	2023-09-02
TRC	E890473-500mg	3-Ethoxy-4-hydroxyphenylacetonitrile	205748-01-2		500mg	$ 50.00	2022-01-08
TRC	E890473-1g	3-Ethoxy-4-hydroxyphenylacetonitrile	205748-01-2		1g	$ 40.00	2022-06-05
TRC	E890473-5g	3-Ethoxy-4-hydroxyphenylacetonitrile	205748-01-2		5g	$81.00	2023-05-18
abcr	AB150697-10 g	3-Ethoxy-4-hydroxyphenylacetonitrile, 98%; .	205748-01-2	98%	10 g	€214.80	2023-07-20
abcr	AB150697-50 g	3-Ethoxy-4-hydroxyphenylacetonitrile, 98%; .	205748-01-2	98%	50 g	€714.60	2023-07-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.	002540-5g	3-Ethoxy-4-hydroxyphenylacetonitrile	205748-01-2	98%	5g	1299.0CNY	2021-07-10

3-Ethoxy-4-hydroxyphenylacetonitrile Suppliers

Amadis Chemical Company Limited

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(CAS:205748-01-2)3-Ethoxy-4-hydroxyphenylacetonitrile

Order Number:A1147473

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 23:06

Price ($):511.0

Email:sales@amadischem.com

Product Official Link

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